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These application notes provide a comprehensive overview of the in vivo efficacy of PSI-
353661, a potent nucleotide prodrug inhibitor of the hepatitis C virus (HCV) NS5B polymerase.
The following sections detail the antiviral activity, pharmacokinetics, and experimental protocols
in relevant animal models, offering valuable insights for preclinical and translational research.

Introduction to PSI-353661

PSI-353661 is a phosphoramidate prodrug of 2'-deoxy-2'-a-fluoro-2'-B-C-methylguanosine-5'-
monophosphate.[1] It is designed for targeted delivery to the liver, where it is metabolized into
its active triphosphate form, PSI-352666. This active metabolite acts as a chain terminator for
the HCV NS5B RNA-dependent RNA polymerase, a critical enzyme in the viral replication
cycle.[2][3] PSI-353661 has demonstrated potent activity against multiple HCV genotypes in
preclinical studies and exhibits a high barrier to resistance.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data on the antiviral efficacy and
pharmacokinetic properties of PSI-353661 and its metabolites from in vitro and in vivo studies.
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Table 1: In Vitro Anti-HCV Activity of PSI-353661 in Replicon Assays[Z]

HCV Genotype Replicon Type EC50 (pM) EC90 (pM)

1b Wild-Type 0.0030 + 0.0014 0.0085 + 0.0007
1b S282T Mutant - 0.011

la H77 Potent Activity

2a J6/JFH-1 Potent Activity

Table 2: In Vivo Pharmacokinetics of a Tritiated Analog of PSI-353661 in Rats (Single Oral
Dose)[4]

Total Metabolites in Total Metabolites in Liver-to-Plasma

Time Point . .
Plasma (pmoll/g) Liver (pmollg) Ratio

1 hour 1,234 4,319 35

6 hours 896 4,301 4.8

Table 3: In Vivo Antiviral Efficacy of PSI-353661 in HCV-Infected Human Hepatocyte Chimeric
Mice[5]

Treatment Group Dose and Schedule Duration Outcome

Diminished serum

) levels of HCV RNA
PSI-353661 + 50 mg/kg (p.o.) daily +

Telaprevir 400 mg/kg (p.o.) daily

4 weeks and sustained
eradication of mutant

virus.

Signaling Pathway and Mechanism of Action

PSI-353661's mechanism of action centers on the inhibition of the HCV NS5B polymerase, a
key enzyme in the viral replication complex. The following diagram illustrates the metabolic
activation of PSI-353661 and its subsequent inhibition of HCV RNA synthesis.
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Mechanism of Action of PSI-353661

Hepatocyte

PSI-353661
(Prodrug)

Alaninyl Phosphate
Metabolite

HINT1 /ADAL1

Guanosine Monophosphate
Analog

Guanylate Kinase

Guanosine Diphosphate
Analog

leoside Diphosphate
Kinase

PSI-352666

HCV Replication Complex

HCV RNA

(Active Triphosphate)

Caption: Metabolic activation of PSI-353661 and inhibition of HCV NS5B polymerase.
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Experimental Protocols
In Vitro HCV Replicon Assay

This protocol is a general guideline for assessing the antiviral activity of compounds like PSI-

353661 in a cell-based HCV replicon system.

Objective: To determine the EC50 and EC90 values of PSI-353661 against HCV replication.

Materials:

Huh-7 cells harboring an HCV subgenomic replicon (e.g., genotype 1b).

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum
(FBS), non-essential amino acids, and G418.

PSI-353661 stock solution (in DMSO).
96-well cell culture plates.

Reagents for RNA extraction and quantitative real-time PCR (QRT-PCR) or a luciferase
reporter assay system.

Procedure:

Cell Seeding: Seed Huh-7 replicon cells in 96-well plates at a density that allows for
logarithmic growth for the duration of the assay.

Compound Addition: The following day, remove the culture medium and add fresh medium
containing serial dilutions of PSI-353661. Include a vehicle control (DMSQO) and a positive
control (another known HCYV inhibitor).

Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO2 incubator.
Endpoint Analysis:

o gRT-PCR: Lyse the cells and extract total RNA. Quantify HCV RNA levels using a one-
step gRT-PCR assay. Normalize the results to an internal housekeeping gene.
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o Luciferase Assay: If using a replicon with a luciferase reporter, lyse the cells and measure
luciferase activity according to the manufacturer's instructions.

« Data Analysis: Calculate the concentration of PSI-353661 that inhibits HCV RNA replication

by 50% (EC50) and 90% (EC90) using a dose-response curve fitting software.

In Vivo Efficacy in Human Hepatocyte Chimeric Mouse
Model

This protocol describes a representative study to evaluate the in vivo antiviral efficacy of PSI-
353661.

In Vivo Efficacy Workflow in Chimeric Mice
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Caption: Experimental workflow for assessing in vivo efficacy of PSI-353661.
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Objective: To assess the reduction in serum HCV RNA levels in HCV-infected human
hepatocyte chimeric mice following treatment with PSI-353661.

Animal Model:

e Immunodeficient mice (e.g., uPA/SCID) engrafted with human hepatocytes. Successful
engraftment is confirmed by measuring human albumin levels in mouse serum.

Materials:
e HCV-infected human serum or cell culture-derived HCV.
» PSI-353661 formulated for oral administration.
o Telaprevir (or other direct-acting antiviral) for combination therapy studies.
e Equipment for blood collection and serum separation.
o Reagents for HCV RNA quantification (qQRT-PCR).
Procedure:
e Animal Acclimation and Infection:
o Allow human hepatocyte chimeric mice to acclimate to the facility.
o Infect the mice intravenously with a known titer of HCV.
o Monitor serum HCV RNA levels weekly to confirm the establishment of a stable infection.
e Treatment Administration:

o Once a stable viremia is established, randomize the mice into treatment and control
groups.

o Administer PSI-353661 (e.g., 50 mg/kg) orally, once daily. For combination studies, co-
administer the other antiviral agent (e.g., Telaprevir at 400 mg/kg).

o The control group should receive the vehicle used for drug formulation.
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e Monitoring of Antiviral Efficacy:
o Collect blood samples at regular intervals (e.g., weekly) throughout the treatment period.
o Separate the serum and quantify HCV RNA levels using a validated qRT-PCR assay.

o Post-Treatment Follow-up:

o After the completion of the treatment course (e.g., 4 weeks), continue to monitor serum
HCV RNA levels for a defined period (e.g., 4-8 weeks) to assess for viral rebound and
determine the rate of sustained virologic response (SVR).

o Data Analysis:

o Calculate the mean log10 reduction in HCV RNA from baseline for each treatment group
at each time point.

o Determine the percentage of mice in each group that achieve undetectable HCV RNA
levels at the end of treatment and at the end of the follow-up period (SVR).

o Perform statistical analysis to compare the efficacy between treatment and control groups.

Conclusion

PSI-353661 is a promising anti-HCV agent with potent in vitro activity and demonstrated in vivo
efficacy in a relevant animal model. The protocols and data presented here provide a
foundation for further preclinical evaluation and development of this compound and other
nucleotide analog inhibitors for the treatment of HCV infection. The liver-targeting properties
and high barrier to resistance make PSI-353661 an attractive candidate for inclusion in
combination antiviral regimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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